Cas no 795-44-8 (Phosphine oxide, (4-methoxyphenyl)diphenyl-)

• Product Name: Phosphine oxide, (4-methoxyphenyl)diphenyl-
• CAS No: 795-44-8
• MF: C₁₉H₁₇O₂P
• MW: 308.310846090317
• CID: 2802390
• PubChem ID: 10518856
• Update Time: 2025-04-21

Phosphine oxide, (4-methoxyphenyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID50441207
• Phosphine oxide, (4-methoxyphenyl)diphenyl-
• (4-methoxyphenyl)diphenylphosphine oxide
• SCHEMBL5619896
• (4-methoxyphenyl)-diphenyl-phosphine oxide
• DZPSVIAXZXYZLT-UHFFFAOYSA-N
• DTXCID10392029
• 795-44-8

• Inchi： 1S/C19H17O2P/c1-21-16-12-14-19(15-13-16)22(20,17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15H,1H3
• InChI Key： DZPSVIAXZXYZLT-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 308.09661678Da
• Monoisotopic Mass: 308.09661678Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų